Cas no 1094752-64-3 (2-(4-phenylphenyl)morpholine)

• Product Name: 2-(4-phenylphenyl)morpholine
• CAS No: 1094752-64-3
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 6506604
• PubChem ID: 43169329
• Update Time: 2025-05-21

2-(4-phenylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenylphenyl)morpholine
• EN300-1865612
• 1094752-64-3

• Inchi： 1S/C16H17NO/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)16-12-17-10-11-18-16/h1-9,16-17H,10-12H2
• InChI Key： HYLOUQNSUSDXQR-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(4-phenylphenyl)morpholine

Recent Advances in the Study of 2-(4-phenylphenyl)morpholine (CAS: 1094752-64-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-phenylphenyl)morpholine (CAS: 1094752-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(4-phenylphenyl)morpholine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the morpholine ring and biphenyl moiety, make it a versatile scaffold for designing compounds with enhanced binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting aberrant signaling pathways in cancer cells.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-(4-phenylphenyl)morpholine exhibit promising inhibitory effects on specific protein-protein interactions involved in inflammatory responses. This suggests potential applications in the treatment of chronic inflammatory diseases. Moreover, molecular docking simulations have revealed favorable binding interactions with several disease-relevant targets, further supporting its therapeutic potential.

The synthesis and optimization of 2-(4-phenylphenyl)morpholine have also seen significant advancements. Recent publications describe improved synthetic routes that yield higher purity and better scalability, addressing previous challenges in large-scale production. These developments are crucial for facilitating further preclinical and clinical studies.

In conclusion, 2-(4-phenylphenyl)morpholine (CAS: 1094752-64-3) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for future drug discovery efforts. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications.